2-nitro-N-pyridin-4-ylbenzamide
Description
2-Nitro-N-pyridin-4-ylbenzamide is a benzamide derivative featuring a nitro group (-NO₂) at the 2-position of the benzamide ring and a pyridin-4-yl group attached to the amide nitrogen. The pyridine ring’s positional isomerism (2- vs. 4-substitution) and nitro group placement significantly influence physicochemical and biological behaviors, as seen in related compounds.
Properties
Molecular Formula |
C12H9N3O3 |
|---|---|
Molecular Weight |
243.22g/mol |
IUPAC Name |
2-nitro-N-pyridin-4-ylbenzamide |
InChI |
InChI=1S/C12H9N3O3/c16-12(14-9-5-7-13-8-6-9)10-3-1-2-4-11(10)15(17)18/h1-8H,(H,13,14,16) |
InChI Key |
OVXOOHFWTAEGEE-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C(=C1)C(=O)NC2=CC=NC=C2)[N+](=O)[O-] |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NC2=CC=NC=C2)[N+](=O)[O-] |
Origin of Product |
United States |
Comparison with Similar Compounds
Positional Isomerism: Pyridine Substitution
- 2-Nitro-N-pyridin-4-ylbenzamide : The pyridine ring is attached at the 4-position, which may alter electronic effects and hydrogen-bonding capacity compared to 2-substituted analogs.
- 4-Nitro-N-(pyridin-2-yl)benzamide (CAS: 7498-40-0) : Features a nitro group at the 4-position of the benzamide and a pyridin-2-yl group. This compound was discontinued commercially, possibly due to stability or synthesis challenges .
Heterocycle Modifications
- 4-Nitrobenzoic acid–N-(pyrimidin-2-yl)-aniline : Replaces pyridine with pyrimidine, a nitrogen-rich heterocycle that may enhance binding affinity in biological systems .
- N-{2-[4-(2-Methoxyphenyl)piperazin-1-yl]ethyl}-4-nitro-N-(2-pyridyl)benzamide : Contains a piperazine ring and methoxyphenyl group, introducing additional hydrogen-bonding and hydrophobic interactions. This complexity may improve receptor targeting but reduce metabolic stability .
Data Table: Key Structural and Functional Attributes
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